Cas no 1185311-12-9 (1-Methyl-2-(3-piperidinylmethoxy)-1H-benzimidazole hydrochloride)

• Product Name: 1-Methyl-2-(3-piperidinylmethoxy)-1H-benzimidazole hydrochloride
• CAS No: 1185311-12-9
• MF: C₁₄H₂₀ClN₃O
• MW: 281.781102180481
• CID: 1004091
• PubChem ID: 45786762
• Update Time: 2025-06-11

1-Methyl-2-(3-piperidinylmethoxy)-1H-benzimidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-(3-piperidinylmethoxy)-1H-benzimidazole hydrochloride
• 1-methyl-2-(piperidin-3-ylmethoxy)benzimidazole,hydrochloride
• 1-Methyl-2-(piperidin-3-ylmethoxy)-1H-benzo[d]imidazolehydrochloride
• 1-methyl-2-[(piperidin-3-yl)methoxy]-1H-1,3-benzodiazole hydrochloride
• DTXSID60671437
• 1-Methyl-2-[(piperidin-3-yl)methoxy]-1H-benzimidazole--hydrogen chloride (1/1)
• AKOS015941442
• 1-Methyl-2-(piperidin-3-ylmethoxy)-1H-benzo[d]imidazole hydrochloride
• 1-methyl-2-(piperidin-3-ylmethoxy)benzimidazole;hydrochloride
• DB-301442
• 1185311-12-9
• 1-Methyl-2-(piperidin-3-ylmethoxy)-1H-benzoimidazole hydrochloride

• MDL： MFCD10698920
• Inchi： 1S/C14H19N3O.ClH/c1-17-13-7-3-2-6-12(13)16-14(17)18-10-11-5-4-8-15-9-11;/h2-3,6-7,11,15H,4-5,8-10H2,1H3;1H
• InChI Key： PZNQPCHSAGYJHF-UHFFFAOYSA-N
• SMILES： Cl.O(C1=NC2C=CC=CC=2N1C)CC1CNCCC1

Computed Properties

• Exact Mass: 281.1294900g/mol
• Monoisotopic Mass: 281.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-Methyl-2-(3-piperidinylmethoxy)-1H-benzimidazole hydrochloride

Research Brief on 1-Methyl-2-(3-piperidinylmethoxy)-1H-benzimidazole hydrochloride (CAS: 1185311-12-9)

1-Methyl-2-(3-piperidinylmethoxy)-1H-benzimidazole hydrochloride (CAS: 1185311-12-9) is a benzimidazole derivative that has garnered significant attention in recent chemical and biomedical research due to its potential pharmacological properties. This compound, characterized by its unique structural features, has been investigated for its role in modulating various biological pathways, particularly those related to central nervous system (CNS) disorders and infectious diseases. The presence of the piperidinylmethoxy group enhances its bioavailability and binding affinity to target proteins, making it a promising candidate for therapeutic development.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 1-Methyl-2-(3-piperidinylmethoxy)-1H-benzimidazole hydrochloride. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. Computational modeling and molecular docking studies have further elucidated its interaction with specific receptors, such as G-protein-coupled receptors (GPCRs) and ion channels, which are critical for its pharmacological effects. These findings provide a solid foundation for understanding its mechanism of action at the molecular level.

In preclinical trials, this compound has demonstrated notable efficacy in animal models of neuropathic pain and inflammation. Its ability to cross the blood-brain barrier (BBB) and exhibit prolonged activity in the CNS underscores its potential as a therapeutic agent for conditions like chronic pain and neurodegenerative diseases. Additionally, preliminary data suggest its antimicrobial activity against certain drug-resistant bacterial strains, highlighting its versatility in addressing unmet medical needs. However, further studies are required to optimize its pharmacokinetic and safety profiles before clinical translation.

The synthesis of 1-Methyl-2-(3-piperidinylmethoxy)-1H-benzimidazole hydrochloride has been optimized to achieve higher yields and scalability, addressing previous challenges in large-scale production. Green chemistry approaches, such as solvent-free reactions and catalytic methods, have been explored to minimize environmental impact. These advancements not only enhance the compound's accessibility for research but also pave the way for its industrial application in drug development pipelines.

In conclusion, 1-Methyl-2-(3-piperidinylmethoxy)-1H-benzimidazole hydrochloride represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activities, coupled with recent advancements in synthesis and characterization, position it as a valuable candidate for further investigation. Future research should focus on elucidating its long-term safety, efficacy in human trials, and potential synergies with existing treatments. This compound exemplifies the intersection of chemical innovation and biomedical research, offering new avenues for addressing complex health challenges.